Cas no 19839-53-3 (2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride)
19839-53-3 structure
Product Name:2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride
CAS No:19839-53-3
MF:C18H26ClNO3
MW:339.856944561005
CID:908478
PubChem ID:24190371
Update Time:2025-04-19
2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one,hydrochloride
- 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- hydrochloride
- NSC107317
- NSC-107317
- 19839-53-3
- DTXSID50637820
- 2,3-Dimethoxy-6-(piperidin-1-yl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one--hydrogen chloride (1/1)
- 2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride
-
- Inchi: 1S/C18H25NO3.ClH/c1-21-16-11-13-7-6-8-15(19-9-4-3-5-10-19)18(20)14(13)12-17(16)22-2;/h11-12,15H,3-10H2,1-2H3;1H
- InChI Key: VBEABAFWFDSLIC-UHFFFAOYSA-N
- SMILES: Cl.O=C1C2C=C(C(=CC=2CCCC1N1CCCCC1)OC)OC
Computed Properties
- Exact Mass: 303.18355
- Monoisotopic Mass: 339.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8A^2
Experimental Properties
- Density: 1.125
- Boiling Point: 457.2°C at 760 mmHg
- Flash Point: 230.3°C
- Refractive Index: 1.549
- PSA: 38.77
- LogP: 3.81720
2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
19839-53-3 (2,3-dimethoxy-6-piperidin-1-yl-6,7,8,9-tetrahydrobenzo[7]annulen-5-one;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk